Cas no 1252334-11-4 ([(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride)
[(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [(2-methylphenyl)methyl](pyridin-2-ylmethyl)amine dihydrochloride
- 1-(2-methylphenyl)-N-(pyridin-2-ylmethyl)methanamine;dihydrochloride
- [(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride
- CAC33411
- Z234896761
-
- Inchi: 1S/C14H16N2.2ClH/c1-12-6-2-3-7-13(12)10-15-11-14-8-4-5-9-16-14;;/h2-9,15H,10-11H2,1H3;2*1H
- InChI Key: ZWMULYNOOIZQRT-UHFFFAOYSA-N
- SMILES: Cl.Cl.N(CC1C=CC=CN=1)CC1C=CC=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 193
- Topological Polar Surface Area: 24.9
Experimental Properties
- Melting Point: 221-223 °C
[(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
[(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M355285-25mg |
[(2-methylphenyl)methyl](pyridin-2-ylmethyl)amine dihydrochloride |
1252334-11-4 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M355285-50mg |
[(2-methylphenyl)methyl](pyridin-2-ylmethyl)amine dihydrochloride |
1252334-11-4 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M355285-250mg |
[(2-methylphenyl)methyl](pyridin-2-ylmethyl)amine dihydrochloride |
1252334-11-4 | 250mg |
$ 275.00 | 2022-06-03 | ||
| Enamine | EN300-68894-0.05g |
[(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1252334-11-4 | 95% | 0.05g |
$76.0 | 2023-02-13 | |
| Enamine | EN300-68894-0.1g |
[(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1252334-11-4 | 95% | 0.1g |
$113.0 | 2023-02-13 | |
| Enamine | EN300-68894-0.25g |
[(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1252334-11-4 | 95% | 0.25g |
$162.0 | 2023-02-13 | |
| Enamine | EN300-68894-0.5g |
[(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1252334-11-4 | 95% | 0.5g |
$310.0 | 2023-02-13 | |
| Enamine | EN300-68894-1.0g |
[(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1252334-11-4 | 95% | 1.0g |
$414.0 | 2023-02-13 | |
| Enamine | EN300-68894-2.5g |
[(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1252334-11-4 | 95% | 2.5g |
$810.0 | 2023-02-13 | |
| Enamine | EN300-68894-5.0g |
[(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1252334-11-4 | 95% | 5.0g |
$1199.0 | 2023-02-13 |
[(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on [(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride
Introduction to [(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride (CAS No. 1252334-11-4)
Compound with the chemical name [(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride and a CAS number of 1252334-11-4 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound features a combination of aromatic rings and functional groups that make it a promising candidate for further research and development.
The central core of the molecule is composed of a benzene ring substituted with a methyl group at the 2-position, which enhances its lipophilicity and interaction with biological targets. This substitution pattern is common in many pharmacologically active compounds, suggesting that the compound may exhibit favorable pharmacokinetic properties. Additionally, the presence of a pyridine ring at the 2-position further contributes to the compound's ability to interact with various biological receptors.
The amine functional groups attached to both the benzene ring and the pyridine ring provide multiple sites for hydrogen bonding and other non-covalent interactions, which are crucial for binding affinity and specificity. The dihydrochloride salt form of the compound enhances its solubility in water, making it more suitable for formulation into pharmaceutical products. This solubility improvement is particularly important for oral and injectable formulations, where bioavailability is a critical factor.
Recent research in the field of drug discovery has highlighted the importance of multi-target interactions in developing effective therapeutics. The compound [(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride exhibits potential for interacting with multiple targets due to its dual aromatic and amine functionalities. This characteristic makes it an attractive candidate for developing drugs that can modulate multiple pathways simultaneously, potentially leading to synergistic effects and improved therapeutic outcomes.
In vitro studies have begun to explore the pharmacological properties of this compound, focusing on its potential as an antagonist or agonist for various receptors. Initial findings suggest that it may have significant activity against receptors involved in neurological disorders, such as serotonin receptors. Serotonin receptors play a crucial role in mood regulation, pain perception, and other physiological processes, making them attractive targets for drug development.
The structural similarity of this compound to known pharmacological agents has also been noted by researchers. By leveraging existing knowledge about similar compounds, scientists can more efficiently predict and optimize the pharmacological properties of [(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride. This approach can significantly reduce the time and cost associated with drug development, allowing for faster translation from laboratory research to clinical application.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only improve the efficiency of synthesis but also enhance the overall quality of the final product.
Efforts are ongoing to explore new synthetic routes that can further streamline the production process while maintaining high standards of purity and yield. The development of scalable synthetic methods is essential for transitioning this compound into clinical trials and eventually into marketable pharmaceutical products. Collaborative efforts between synthetic chemists and pharmaceutical researchers are crucial in achieving these goals.
The potential applications of this compound extend beyond neurological disorders. Preliminary data suggest that it may also have activity against inflammatory conditions by modulating inflammatory pathways. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, diabetes, and autoimmune disorders. Therefore, compounds that can effectively modulate inflammatory responses could have broad therapeutic implications.
The safety profile of any new pharmaceutical compound is a critical consideration before it can be used in humans. Preclinical studies are necessary to assess the toxicity, pharmacokinetics, and pharmacodynamics of [(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride. These studies will provide essential data to support future clinical trials and ensure that the compound is safe and effective for human use.
The regulatory landscape for new drugs is stringent but well-established, providing a clear framework for drug development. Companies investing in this compound must navigate through various regulatory hurdles before it can be approved for clinical use. However, the potential benefits associated with this compound make it a worthwhile investment for pharmaceutical companies looking to develop innovative therapeutics.
In conclusion, [(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride (CAS No. 1252334-11-4) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural properties and potential applications in treating neurological disorders and other conditions make it an attractive target for future studies. With continued research and development efforts, this compound has the potential to contribute significantly to advancements in medicine.
1252334-11-4 ([(2-methylphenyl)methyl][(pyridin-2-yl)methyl]amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)